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Compound of Interest

Compound Name: Bisoxatin Acetate

Cat. No.: B1667453

An In-Depth Technical Guide to Bisoxatin
Acetate

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and mechanism of action of bisoxatin acetate, tailored for researchers, scientists, and
professionals in drug development.

Chemical Properties and Identifiers

Bisoxatin acetate is a diphenylmethane derivative that has been investigated for its laxative
properties.[1] The compound's key chemical data are summarized below for easy reference.
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Property Value Source(s)

CAS Number 14008-48-1 [2]

Molecular Formula C24H19NO6 [3114]

Molecular Weight 417.41 g/mol [5112]
[4-[2-(4-acetyloxyphenyl)-3-

IUPAC Name 0x0-4H-1,4-benzoxazin-2- [3]
yl]phenyl] acetate
Talsis, Maratan, Laxonalin,

Synonyms [3]
WY-8138

Melting Point 190°C [6]

Solubility Soluble in DMSO [5]
ZCBJDQBSLZREAA-

InChl Key [5112]

UHFFFAOYSA-N

CC(=0)0C1=CC=C(C=C1)C2(
SMILES C(=0)NC3=CC=CC=C302)C4  [5][2]
=CC=C(C=C4)OC(=0)C

Synthesis Overview

The synthesis of bisoxatin acetate historically involves the O-acetylation of bisoxatin. The
precursor, bisoxatin, is synthesized from isatin via an Ullmann condensation reaction. This
process involves reacting isatin with p-bromophenol under high-temperature and alkaline
conditions.[5] Another preparative method described involves the reaction of 2,2-dichloro-3-
oxo-2,3-dihydrobenz-1,4-oxazine with phenylacetate or by the acetylation of the corresponding
diphenol.

A general workflow for the synthesis is outlined in the diagram below.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.ambeed.com/products/bisoxatin-acetate.html
https://pubchem.ncbi.nlm.nih.gov/compound/26391
https://www.pharmacompass.com/chemistry-chemical-name/bisoxatin-acetate
https://www.evitachem.com/product/evt-262628
https://www.ambeed.com/products/bisoxatin-acetate.html
https://pubchem.ncbi.nlm.nih.gov/compound/26391
https://pubchem.ncbi.nlm.nih.gov/compound/26391
https://www.drugfuture.com/chemdata/bisoxatin-acetate.html
https://www.evitachem.com/product/evt-262628
https://www.evitachem.com/product/evt-262628
https://www.ambeed.com/products/bisoxatin-acetate.html
https://www.evitachem.com/product/evt-262628
https://www.ambeed.com/products/bisoxatin-acetate.html
https://www.benchchem.com/product/b1667453?utm_src=pdf-body
https://www.evitachem.com/product/evt-262628
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

p-Bromophenol

Ullmann
Condensation

Bisoxatin O-Acetylation Bisoxatin Acetate

Click to download full resolution via product page

General Synthesis Workflow for Bisoxatin Acetate.

Mechanism of Action

Bisoxatin acetate functions as a stimulant laxative.[7][8] Its primary mechanism involves
increasing intestinal motility and altering fluid and electrolyte transport in the colon.[7][9] After
oral administration, bisoxatin acetate is hydrolyzed to its active metabolite, bisoxatin.[5]
Bisoxatin then acts locally on the intestinal mucosa.

The proposed signaling pathway involves the stimulation of the enteric nervous system and
direct action on intestinal epithelial cells.[7] This leads to an increase in the secretion of water
and electrolytes into the intestinal lumen, which softens the stool and promotes peristalsis.[7]
One of the key interactions is with chloride channels in the epithelial cells, enhancing fluid
secretion.[5]

The metabolic fate of bisoxatin involves absorption and subsequent conjugation to form
bisoxatin glucuronide, which is then excreted.[5][10]

The diagram below illustrates the proposed mechanism of action.
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Proposed Mechanism of Action for Bisoxatin Acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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